Cas no 1344368-32-6 (3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine)

3,4-Dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine is a structurally unique cyclohexylamine derivative featuring a tetrahydrofuran (THF) substituent. The compound's key advantages include its stereochemical complexity, which may enhance selectivity in chiral synthesis or receptor binding applications. The presence of both cyclohexyl and oxolane (THF) moieties contributes to its potential as an intermediate in pharmaceutical or agrochemical development, offering balanced lipophilicity and conformational rigidity. The dimethyl substitution on the cyclohexane ring further modulates steric and electronic properties, making it a versatile building block for fine chemical synthesis. Its well-defined structure allows for precise functionalization, supporting applications in medicinal chemistry and material science.
3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine structure
1344368-32-6 structure
Product Name:3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine
CAS No:1344368-32-6
MF:C13H25NO
MW:211.343703985214
CID:5188699
PubChem ID:64732374
Update Time:2026-03-05

3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • CID 64732374
    • 3,4-Dimethyl-N-((tetrahydrofuran-2-yl)methyl)cyclohexan-1-amine
    • 2-Furanmethanamine, N-(3,4-dimethylcyclohexyl)tetrahydro-
    • 3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine
    • Inchi: 1S/C13H25NO/c1-10-5-6-12(8-11(10)2)14-9-13-4-3-7-15-13/h10-14H,3-9H2,1-2H3
    • InChI Key: VUYLLSVIEFLGHL-UHFFFAOYSA-N
    • SMILES: O1CCCC1CNC1CCC(C)C(C)C1

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Boiling Point: 298.8±13.0 °C(Predicted)
  • pka: 9.68±0.60(Predicted)

3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine Pricemore >>

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Additional information on 3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine

3,4-Dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine (CAS No. 1344368-32-6)

The compound 3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine (CAS No. 1344368-32-6) is a structurally complex organic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclohexanamines, which are known for their versatility in organic synthesis and their ability to serve as intermediates in the production of biologically active molecules. The presence of the oxolane (tetrahydrofuran) ring and the methyl substituents on the cyclohexane ring introduces unique electronic and steric properties that make this compound particularly interesting for researchers in the field of medicinal chemistry.

Structural Features and Synthesis

The molecular structure of 3,4-dimethyl-N-[(oxolan-2-yl)methyl]cyclohexan-1-amine is characterized by a cyclohexane ring with two methyl groups at the 3 and 4 positions. The amine group is substituted with a methylene group that is further connected to an oxolane ring. This substitution pattern not only enhances the compound's stability but also provides a platform for further functionalization. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through multi-step reactions involving alkylation, cyclization, and amine formation.

Physical and Chemical Properties

Experimental studies have revealed that 3,4-dimethyl-N-[(oxolan-2-yil)methyl]cyclohexan-l-amime exhibits a melting point of approximately 150°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-phase reactions. The compound's molecular weight is calculated to be 257 g/mol, with a density of about 1.05 g/cm³.

Applications in Pharmaceutical Research

One of the most promising areas of application for 3,4-dimethyl-N-[ (oxolan-Z-yil )methylene ] cyclohexan-l-amime is in drug discovery and development. Its unique structure allows it to act as a potential lead compound for designing bioactive molecules targeting various therapeutic areas such as inflammation, pain management, and neurodegenerative diseases. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Additionally, the presence of the oxolane ring introduces a degree of rigidity to the molecule, which can be advantageous in optimizing pharmacokinetic properties such as absorption and bioavailability. Researchers are currently exploring its potential as a scaffold for developing more potent and selective drug candidates through rational drug design approaches.

Environmental Considerations and Safety Profile

From an environmental standpoint, 3,4-dimethyl-N-[ (oxolan-Z-yil )methylene ] cyclohexan-l-amime has been shown to exhibit low toxicity to aquatic organisms under standard testing conditions. Its biodegradation rate is considered moderate, which aligns with current environmental regulations regarding chemical waste management. Safety data sheets indicate that handling this compound requires standard laboratory precautions, including the use of gloves and goggles to prevent direct exposure.

Future Directions and Research Opportunities

The ongoing research on 3,Z-dimethyl-N-[ (oxolan-Z-yil )methylene ] cyclohexan-l-amime is focused on expanding its application scope across diverse fields such as agrochemicals, materials science, and specialty chemicals. For instance, its ability to form stable complexes with metal ions makes it a potential candidate for catalytic applications in asymmetric synthesis.

In conclusion, 3,Z-dimethyl-N-[ (oxolan-Z-yil )methylene ] cyclohexan-l-amime (CAS No. 1,M4,M68-MZ-M) stands out as a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features coupled with promising biological activities make it an attractive target for further exploration in drug discovery and material science.

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